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Compound of Interest

Compound Name: 1-Ethynyl-4-phenoxybenzene

Cat. No.: B1316883

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 1-Ethynyl-4-phenoxybenzene (CAS No: 4200-06-0) in a laboratory setting.
Adherence to these guidelines is critical for ensuring the safety of researchers and maintaining
environmental compliance.

Hazard Identification and Classification

1-Ethynyl-4-phenoxybenzene is classified as a hazardous substance. The primary hazards
are associated with skin sensitization, serious eye damage, and potential long-term harm to
aguatic ecosystems.[1][2] The signal word for this chemical is "Danger".[1]

Table 1;: GHS Hazard Classification

Precautionary Statement
Codes

Hazard Class Hazard Statement

) o H317: May cause an allergic P261, P272, P280,
Skin Sensitization, Category 1

skin reaction.[1] P302+P352
Serious Eye Damage, H318: Causes serious eye
P280, P305+P351+P338
Category 1 damage.[1]

H413: May cause long lasting
harmful effects to aquatic life. P273, P501

[1](2]

Chronic Aquatic Hazard,

Category 4
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BENGHE

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 1-Ethynyl-
4-phenoxybenzene to minimize exposure risk.

Table 2: Required Personal Protective Equipment

Protection Type Specification Rationale

Safety glasses with side- )
_ Prevents contact with eyes,
] shields or goggles. A face ] ]
Eye and Face Protection o ] ] which can cause serious
shield is required when there is

damage.[1]
a splash hazard.[1][3]

Chemical-resistant gloves )
) o Prevents skin contact and
Hand Protection (e.g., Nitrile rubber). Inspect ) ) )
potential allergic reactions.[1]

gloves before use.[1][3]

Use a NIOSH-approved

respirator with an appropriate

Respiratory Protection

filter (e.g., Type ABEK
(EN214387) respirator filter) if
working outside of a fume
hood or if dust/aerosols are
generated.[1][3]

Prevents inhalation of
potentially irritating vapors or
dust.

Skin and Body Protection

Laboratory coat. Protective
boots may be required
depending on the scale of
work.[3]

Protects skin and personal

clothing from contamination.

Operational Plan: Handling Procedures

Safe handling practices are paramount to prevent accidental exposure and contamination.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure that a safety shower and eye wash station are readily

accessible.[3] Work should be conducted in a well-ventilated area, preferably within a
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chemical fume hood.[3]

o Container Inspection: Visually inspect the container for any damage or leaks before opening.

» Dispensing: Avoid generating dust or aerosols.[3] If the compound is a solid, use appropriate
tools to handle it. Keep the container tightly closed when not in use.[3]

e Avoiding Contact: Avoid all direct contact with skin, eyes, and clothing.[3] Do not breathe in
dust, fumes, or vapors.[3]

o Post-Handling: After handling, wash hands and face thoroughly with soap and water.[3]
Clean the work area and any equipment used.

Logistical Plan: Storage and Disposal

Proper storage and disposal are critical for laboratory safety and environmental protection.

Location: Store in a cool, dark, and well-ventilated area.[3]

Container: Keep the container tightly closed to prevent contamination and degradation.[3]

Compatibility: Store away from incompatible materials, particularly strong oxidizing agents.[3]

Classification: This substance is classified under Storage Class 10 for combustible liquids.[1]
All waste containing 1-Ethynyl-4-phenoxybenzene must be treated as hazardous waste.
Step-by-Step Disposal Protocol:

o Waste Collection: Collect all waste material (including residual amounts, contaminated PPE,
and cleaning materials) in a designated, compatible, and clearly labeled hazardous waste
container.[4] The container must be kept securely closed except when adding waste.[4]

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "1-Ethynyl-4-phenoxybenzene,” and a description of its hazards.[4]

o Empty Containers: The first rinse of any "empty" container that held this chemical must be
collected and disposed of as hazardous waste.[5] After a triple rinse, the container can be
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managed for disposal or recycling according to institutional policy.[6]

« Incineration: A recommended disposal method is to dissolve the material in a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

o Regulatory Compliance: All disposal activities must comply with federal, state, and local
environmental regulations.[3] Consult with your institution's Environmental Health and Safety
(EHS) department for specific procedures.[4]

Workflow for Handling 1-Ethynyl-4-phenoxybenzene
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Caption: Workflow for the safe handling, storage, and disposal of 1-Ethynyl-4-
phenoxybenzene.

Physical and Chemical Properties

Table 3: Properties of 1-Ethynyl-4-phenoxybenzene

Property Value

CAS Number 4200-06-0[1]

Molecular Formula CeHsOCsH4C=CH[1]

Molecular Weight 194.23 g/mol [1]

Appearance Data not specified

Boiling Point 90-95 °C at 0.4 mmHg[1]

Density 1.074 g/mL at 25 °C[1]

Flash Point > 110 °C (> 230 °F) - closed cupl[1]
Refractive Index n20/D 1.6060[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-ZHRE-4-FKFFEXK 97% | Sigma-Aldrich [sigmaaldrich.com]

2. 1-Ethynyl-4-phenoxybenzene | 4200-06-0 | TCI AMERICA [tcichemicals.com]

3. tcichemicals.com [tcichemicals.com]

4. benchchem.com [benchchem.com]

5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1316883?utm_src=pdf-body
https://www.benchchem.com/product/b1316883?utm_src=pdf-body
https://www.benchchem.com/product/b1316883?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.benchchem.com/product/b1316883?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521213
https://www.tcichemicals.com/CA/en/p/E1558
https://www.tcichemicals.com/BE/en/sds/E1223_EU_6N.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Ethynyl_4_dodecyloxybenzene_A_Guide_for_Laboratory_Professionals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 1-
Ethynyl-4-phenoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316883#personal-protective-equipment-for-
handling-1-ethynyl-4-phenoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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